![molecular formula C15H19N3OS B6284094 3-({3-thia-1-azaspiro[4.5]dec-1-en-2-yl}amino)benzamide CAS No. 1962681-84-0](/img/no-structure.png)
3-({3-thia-1-azaspiro[4.5]dec-1-en-2-yl}amino)benzamide
Description
Synthesis Analysis
The synthesis of this compound involves a multi-step reaction sequence . The key intermediate in the synthesis of spirotetramat, was synthesized by catalytic hydrogenation, oxidation, and Bucherer–Bergs reaction with 4-methoxycyclohexan-1-one as raw material . Spirotetramat was obtained in an overall yield of 20.4% by a multi-step reaction sequence including hydrolysis, esterification, acylation, intramolecular condensation, and O-acylation .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using NMR spectroscopy . The 1H NMR spectrum (DMSO-d6), δ, ppm: 1.17 s (1H, CH), 1.39–1.55 m (4H, CH2), 1.87–1.98 m (4H, CH2), 2.08 s (3H, CH3), 2.25 s (3H, CH3), 3.08–3.15 m (1H, CH), 3.36 s (1H, CH), 6.88 s (1H, CH), 6.98 d (1H, CH, J = 8.0 Hz), 7.07 d (1H, CH, J = 8.0 Hz), 8.15 s (1H, NH), 10.66 s (1H, OH) . The 13C NMR spectrum (DMSO-d6), δ C, ppm: 19.15, 20.49, 27.51, 32.11, 54.89, 59.08, 77.58, 104.61, 127.53, 129.32, 130.68, 131.52, 133.60, 134.21, 171.64, 172.62 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include catalytic hydrogenation, oxidation, and Bucherer–Bergs reaction . The target compound was obtained by N-acylation, cyano hydrolysis, esterification, intramolecular cyclization, and final O-acylation with ethyl chloroformate .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a white powder form and a melting point of 251–255°C .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-({3-thia-1-azaspiro[4.5]dec-1-en-2-yl}amino)benzamide involves the reaction of 3-amino benzoic acid with 3-thia-1-azaspiro[4.5]dec-1-en-2-amine in the presence of coupling reagents to form the desired product.", "Starting Materials": [ "3-amino benzoic acid", "3-thia-1-azaspiro[4.5]dec-1-en-2-amine", "Coupling reagents (e.g. EDC, HOBt, DIPEA)" ], "Reaction": [ "Step 1: Activation of 3-amino benzoic acid with coupling reagents (e.g. EDC, HOBt, DIPEA)", "Step 2: Addition of 3-thia-1-azaspiro[4.5]dec-1-en-2-amine to the activated 3-amino benzoic acid", "Step 3: Stirring the reaction mixture at room temperature for several hours", "Step 4: Purification of the crude product by column chromatography", "Step 5: Characterization of the final product by various spectroscopic techniques (e.g. NMR, IR, MS)" ] } | |
CAS RN |
1962681-84-0 |
Product Name |
3-({3-thia-1-azaspiro[4.5]dec-1-en-2-yl}amino)benzamide |
Molecular Formula |
C15H19N3OS |
Molecular Weight |
289.4 |
Purity |
90 |
Origin of Product |
United States |
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